Cas no 1178216-09-5 (3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine)
3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 3-methyl-4-(1H-pyrazol-1-yl)-
- 3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine
-
- MDL: MFCD12766958
- Inchi: 1S/C11H13N3/c1-9-7-10(8-12)3-4-11(9)14-6-2-5-13-14/h2-7H,8,12H2,1H3
- InChI Key: GFVYTOGVOCLIMO-UHFFFAOYSA-N
- SMILES: C1(CN)=CC=C(N2C=CC=N2)C(C)=C1
3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-269190-1.0g |
[3-methyl-4-(1H-pyrazol-1-yl)phenyl]methanamine |
1178216-09-5 | 1.0g |
$492.0 | 2023-03-01 | ||
| Enamine | EN300-269190-2.5g |
[3-methyl-4-(1H-pyrazol-1-yl)phenyl]methanamine |
1178216-09-5 | 2.5g |
$1020.0 | 2023-09-11 | ||
| Enamine | EN300-269190-5.0g |
[3-methyl-4-(1H-pyrazol-1-yl)phenyl]methanamine |
1178216-09-5 | 5.0g |
$1291.0 | 2023-03-01 | ||
| Enamine | EN300-269190-10.0g |
[3-methyl-4-(1H-pyrazol-1-yl)phenyl]methanamine |
1178216-09-5 | 10.0g |
$1623.0 | 2023-03-01 | ||
| Enamine | EN300-269190-1g |
[3-methyl-4-(1H-pyrazol-1-yl)phenyl]methanamine |
1178216-09-5 | 1g |
$492.0 | 2023-09-11 | ||
| Enamine | EN300-269190-5g |
[3-methyl-4-(1H-pyrazol-1-yl)phenyl]methanamine |
1178216-09-5 | 5g |
$1291.0 | 2023-09-11 | ||
| Enamine | EN300-269190-10g |
[3-methyl-4-(1H-pyrazol-1-yl)phenyl]methanamine |
1178216-09-5 | 10g |
$1623.0 | 2023-09-11 |
3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine
3-Methyl-4-(1H-pyrazol-1-yl)phenylmethanamine (CAS No. 1178216-09-5): A Comprehensive Overview
3-Methyl-4-(1H-pyrazol-1-yl)phenylmethanamine (CAS No. 1178216-09-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This amine derivative features a unique structural motif combining a pyrazole ring with a methyl-substituted phenyl group, making it particularly interesting for drug discovery applications. The compound's molecular formula is C11H13N3, with a molecular weight of 187.24 g/mol.
The growing interest in 3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine stems from its potential as a pharmacophore in medicinal chemistry. Recent studies suggest that compounds containing both pyrazole and phenylmethanamine moieties exhibit promising biological activities, including potential applications in neurological disorders and metabolic diseases. Researchers are particularly interested in its structure-activity relationship (SAR) for developing novel therapeutic agents.
From a chemical perspective, 3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine demonstrates interesting properties due to its electron-rich aromatic system. The pyrazole nitrogen atoms can participate in hydrogen bonding, while the amine functionality provides a site for further chemical modifications. These characteristics make it valuable for creating molecular libraries in drug discovery programs.
The synthesis of 3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Current research focuses on developing more efficient synthetic routes to this compound, with particular emphasis on green chemistry principles and atom economy. The compound's stability under various conditions makes it suitable for diverse research applications.
In pharmaceutical applications, 3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine serves as a key intermediate for developing potential CNS-active compounds. Its structural features resemble those found in several FDA-approved drugs, making it a valuable scaffold for medicinal chemistry optimization. Researchers are investigating its potential in addressing unmet medical needs, particularly in neurological conditions.
The agrochemical industry has also shown interest in 3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine derivatives for developing novel crop protection agents. The compound's ability to interact with biological targets in pests while maintaining favorable environmental profiles makes it attractive for sustainable agriculture applications. Recent patents highlight its potential in next-generation pest management solutions.
From a commercial perspective, the demand for 3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine has been steadily increasing, particularly from contract research organizations (CROs) and pharmaceutical development companies. The global market for such specialized intermediates is projected to grow significantly, driven by increased R&D spending in life sciences and the continuous search for novel chemical entities.
Quality control of 3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research applications. Storage recommendations typically suggest keeping the material in cool, dry conditions protected from light to maintain stability.
Recent advancements in computational chemistry have enabled better understanding of 3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine's molecular interactions. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses provide valuable insights for designing more effective derivatives. These computational approaches significantly accelerate the drug discovery process.
The safety profile of 3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine is an important consideration for researchers. While comprehensive toxicological data may be limited for this specific compound, standard laboratory safety protocols should be followed when handling any chemical substance. Proper personal protective equipment (PPE) and engineering controls are recommended for laboratory work.
Future research directions for 3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine include exploring its potential in combination therapies and investigating novel delivery systems. The compound's versatility makes it suitable for various formulation approaches, potentially enhancing its therapeutic applications. Continued innovation in synthetic methodology will likely expand access to this valuable chemical building block.
For researchers seeking 3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine, it's important to source the compound from reputable suppliers who can provide comprehensive analytical data and proper documentation. The compound's availability in various quantities facilitates both small-scale research and larger development projects, supporting the drug discovery pipeline.
In conclusion, 3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine (CAS No. 1178216-09-5) represents an important chemical entity with broad potential in pharmaceutical and agrochemical research. Its unique structural features and versatile chemistry continue to inspire innovative applications, positioning it as a valuable tool for addressing current and future challenges in life sciences research and development.
1178216-09-5 (3-methyl-4-(1H-pyrazol-1-yl)phenylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)